molecular formula C8H4ClNO2 B1600552 3-Chloro-2H-benzo[b][1,4]oxazin-2-one CAS No. 27383-81-9

3-Chloro-2H-benzo[b][1,4]oxazin-2-one

Cat. No. B1600552
CAS RN: 27383-81-9
M. Wt: 181.57 g/mol
InChI Key: FLFBJLVWUWOFTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-2H-benzo[b][1,4]oxazin-2-one is a derivative of benzo[b][1,4]oxazin-3(4H)-ones . These compounds are known for their diverse biological activities, including antimicrobial activity against Gram-positive and Gram-negative bacteria . They are synthesized via Smiles rearrangement .


Synthesis Analysis

The synthesis of 3-Chloro-2H-benzo[b][1,4]oxazin-2-one involves a three-step reaction via Smiles rearrangement . This method is different from all existing methods and allows the generation of large combinatorial chemical libraries of benzo[b][1,4]oxazin-3(4H)-ones .


Molecular Structure Analysis

The molecular structure of 3-Chloro-2H-benzo[b][1,4]oxazin-2-one includes a benzene ring with a chlorine atom, and a 1,4-oxazin-2-one group .


Chemical Reactions Analysis

The chemical reactions involving 3-Chloro-2H-benzo[b][1,4]oxazin-2-one include a microwave-assisted, palladium-catalyzed regioselective halogenation . The reaction utilizes the nitrogen atom present in the heterocyclic ring as the directing group to afford regioselective halogenated products .

Scientific Research Applications

Antibacterial Applications

The 1,4-benzoxazine compounds have been noted for their antibacterial properties. They are studied for their potential to inhibit bacterial growth and combat antibiotic-resistant strains .

Anticancer Activity

These compounds also exhibit anticancer activities. Research is focused on their ability to act against various cancer cell lines, providing a pathway for new cancer treatments .

Antithrombotic Properties

The antithrombotic effect of 1,4-benzoxazine derivatives makes them candidates for preventing blood clots, which is crucial in cardiovascular diseases .

Anticonvulsant Effects

Their anticonvulsant properties are being explored for the treatment of epilepsy and other seizure-related disorders .

Serotonin Receptor Antagonism

Specifically, as 5-HT6 receptor antagonists, these compounds may play a role in treating neurological disorders such as Alzheimer’s disease .

Potassium Channel Openers

As bladder-selective potassium channel openers, they could be used to treat urinary incontinence by affecting bladder muscle contractions .

Dopamine Agonism

Their role as dopamine agonists suggests potential applications in treating Parkinson’s disease and other dopamine-related disorders .

PI3Kinase Inhibition

The inhibition of PI3Kinase by these compounds indicates possible uses in targeting signaling pathways involved in cancer and metabolic diseases .

Each of these fields presents a unique application of 3-Chloro-2H-benzo[b][1,4]oxazin-2-one and its derivatives, showcasing the compound’s versatility in scientific research and potential therapeutic uses.

Springer Link - One-Pot Regioselective Synthesis of 7-Bromo-2H-Benzo[b][1,4]Oxazin-3(4H)-one

Future Directions

The future directions for research on 3-Chloro-2H-benzo[b][1,4]oxazin-2-one could involve exploring its potential biological activities further, given the known antimicrobial properties of similar compounds . Additionally, the development of new synthesis methods could also be a promising area of research .

properties

IUPAC Name

3-chloro-1,4-benzoxazin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4ClNO2/c9-7-8(11)12-6-4-2-1-3-5(6)10-7/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLFBJLVWUWOFTE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C(C(=O)O2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50454615
Record name 3-Chloro-2H-benzo[b][1,4]oxazin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50454615
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

181.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

27383-81-9
Record name 3-Chloro-2H-benzo[b][1,4]oxazin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50454615
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 27383-81-9
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Chloro-2H-benzo[b][1,4]oxazin-2-one
Reactant of Route 2
3-Chloro-2H-benzo[b][1,4]oxazin-2-one
Reactant of Route 3
3-Chloro-2H-benzo[b][1,4]oxazin-2-one
Reactant of Route 4
3-Chloro-2H-benzo[b][1,4]oxazin-2-one
Reactant of Route 5
Reactant of Route 5
3-Chloro-2H-benzo[b][1,4]oxazin-2-one
Reactant of Route 6
3-Chloro-2H-benzo[b][1,4]oxazin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.